Cas no 2248413-01-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2248413-01-4
• MF: C₁₉H₁₃ClN₄O₄
• MW: 396.78392291069
• CID: 6571610
• PubChem ID: 165732687
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522922
• 2248413-01-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C19H13ClN4O4/c1-2-15-16(21-22-23(15)12-7-5-6-11(20)10-12)19(27)28-24-17(25)13-8-3-4-9-14(13)18(24)26/h3-10H,2H2,1H3
• InChI Key： AEEXJOBUAZHJFS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=N1)CC

Computed Properties

• Exact Mass: 396.0625326g/mol
• Monoisotopic Mass: 396.0625326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2248413-01-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate, also known by its CAS number 2248413-01-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features and functional groups, which contribute to its diverse biological activities and chemical properties.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate consists of a central isoindole core linked to a triazole ring through an ester linkage. The presence of the 1-(3-chlorophenyl)-5-ethyl substituent on the triazole ring adds to the compound's complexity and influences its reactivity and biological activity. The isoindole moiety is known for its involvement in various biological processes, including enzyme inhibition and receptor modulation.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as a treatment for inflammatory diseases.

In addition to its anti-inflammatory effects, this compound has also been investigated for its anticancer properties. A study published in the European Journal of Medicinal Chemistry reported that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate demonstrates significant cytotoxicity against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate has been optimized using modern synthetic methods. One common approach involves the coupling of an appropriate isoindole derivative with a triazole carboxylic acid using a coupling reagent such as EDC or HATU. The presence of the chlorophenyl and ethyl substituents can be introduced through selective functional group transformations during the synthesis process.

The physicochemical properties of this compound are also noteworthy. It is typically obtained as a white or off-white solid with a high melting point. The compound is soluble in common organic solvents such as DMSO and DMF but exhibits limited solubility in water. These properties make it suitable for various pharmaceutical formulations and delivery systems.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It should be stored in a cool, dry place away from incompatible materials.

The potential applications of 1,3-dioxo-2,3-dihydro-H-i soindol - 2 - yl 1 - ( 3 - chlorophen yl ) - 5 - eth yl - 1 H - 1 , 2 , 3 - triazole - 4 - carbox ylate extend beyond pharmaceuticals. Its unique structure and functional groups make it a valuable intermediate in organic synthesis and materials science. For example, it can be used as a building block for the synthesis of more complex molecules with tailored properties.

In conclusion, 1 , 3 - diox o - 2 , 3 - dihydro - H-i soindol - 2 - yl 1 - ( 3 - chloroph en yl ) - 5 - eth yl - H - , , t ri az ole - car box ylate (CAS No. 2248413 -00000000000000000000004) is a multifaceted compound with promising applications in both pharmaceutical and chemical research. Its unique structural features and biological activities make it an exciting area of study for scientists and researchers worldwide.